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Compound of Interest

Compound Name:
2-(hydroxymethyl)-5-

methoxybenzonitrile

Cat. No.: B8708745 Get Quote

Executive Summary & Immediate Action
2-(hydroxymethyl)-5-methoxybenzonitrile (CAS 210037-87-9) is a functionalized aromatic

nitrile. For disposal purposes, it must be classified as a Hazardous Organic Solid.

Core Directive: Under no circumstances should this compound be disposed of via municipal

drains or general trash. The presence of the nitrile group (-CN) necessitates incineration as the

only acceptable final disposal method to prevent environmental cyanogen release.

Immediate Waste Classification:

Waste Stream: Organic Hazardous Waste (Solid or Liquid).

RCRA Status: Non-listed (unless characteristic); treat as Toxic/Reactive pending profile.

Disposal Method: High-temperature incineration.

Chemical Profile & Hazard Assessment
Understanding the molecular behavior of this compound is critical for safe handling. The

molecule contains two key functional groups that dictate its reactivity and disposal: a nitrile

group (potential for hydrolysis to acid/amide) and a hydroxymethyl group (polar reactivity).
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Property Specification

Chemical Name 2-(hydroxymethyl)-5-methoxybenzonitrile

CAS Number 210037-87-9

Molecular Formula C₉H₉NO₂

Molecular Weight 163.17 g/mol

Physical State Solid (Powder)

Solubility
Soluble in DMSO, Methanol, Acetonitrile;

Sparingly soluble in water.[1]

Primary Hazards (GHS)
Acute Toxicity (Oral/Dermal/Inhalation),

Skin/Eye Irritation, STOT-SE (Respiratory).

Pre-Disposal Protocol: Segregation & Packaging[2]
A. Chemical Incompatibility (Segregation)
You must segregate this compound from the following classes to prevent uncontrolled reactions

in the waste container:

Strong Acids (e.g., HCl, H₂SO₄): Acidic conditions can catalyze the hydrolysis of the nitrile

group to an amide or carboxylic acid, releasing heat.

Strong Bases (e.g., NaOH): Basic conditions also drive hydrolysis and can cause runaway

exothermic reactions.

Strong Oxidizers (e.g., Permanganates, Peroxides): Risk of fire or explosion due to the

oxidizable benzylic alcohol and methoxy groups.

B. Packaging Requirements
Solid Waste: Double-bag in heavy-duty polyethylene bags (minimum 4 mil) or place in a

wide-mouth HDPE jar. Label as "Hazardous Waste - Solid Toxic."

Liquid Waste (Rinsates): Collect in a chemically resistant HDPE or glass carboy. Do not use

metal containers if acidic co-contaminants are present.
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Disposal Methodology
Workflow 1: Solid Waste (Excess Reagent)

Step 1: Transfer the solid substance into a dedicated hazardous waste container.

Step 2: Ensure the container is labeled with the full chemical name (no abbreviations).

Step 3: Tightly cap the container.

Step 4: Move to the Satellite Accumulation Area (SAA).

Workflow 2: Liquid Waste (Stock Solutions & Rinsates)
Step 1: Dissolve residual solids in a compatible solvent. DMSO or Methanol are preferred

due to high solubility.

Step 2: Transfer the solution to the "Organic Solvents" waste carboy.

Step 3: Triple-rinse the original vessel with the solvent, adding all rinsates to the waste

carboy.

Step 4: Deface the original container label and dispose of the empty container as

"Chemically Contaminated Debris" or glass waste, depending on facility rules.

Visualization: Waste Segregation Logic
The following diagram illustrates the decision logic for segregating this specific nitrile derivative.
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Waste Generation:
2-(hydroxymethyl)-5-methoxybenzonitrile

Physical State?
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Double-Bag or HDPE Jar
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(e.g., DMSO, MeOH)
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(Fuel Blending/Incineration)
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Caption: Decision matrix for segregating 2-(hydroxymethyl)-5-methoxybenzonitrile waste

streams based on physical state and solvent compatibility.

Emergency Spill Procedures
In the event of a spill, immediate containment is required to prevent respiratory exposure to

dust or contact with skin.

Spill Response Protocol
Evacuate & Ventilate: Remove personnel from the immediate area. If powder is airborne,

allow dust to settle.
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PPE Donning: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab

coat. A N95 dust mask or half-face respirator is required if dust is visible.

Containment:

Dry Spill: Do not sweep dry. Cover with a wet paper towel (dampened with water or

methanol) to prevent dust generation, then scoop into a waste bag.

Wet Spill: Absorb with vermiculite, sand, or a commercial spill pad.

Decontamination: Clean the surface with a soap/water solution followed by a methanol wipe

to remove organic residues.

Visualization: Spill Response Workflow
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Dry Powder

Liquid/Solution

Cover with Wet Wipe
(Prevent Dust)

Absorb with Vermiculite

Seal in HazWaste Bag Decontaminate Surface
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Caption: Operational workflow for containing and cleaning spills of 2-(hydroxymethyl)-5-
methoxybenzonitrile.

Regulatory Compliance (RCRA)
While 2-(hydroxymethyl)-5-methoxybenzonitrile is not explicitly "P-listed" or "U-listed" by

specific name in 40 CFR 261.33, it must be characterized by the generator.

Characteristic of Reactivity (D003): Nitriles can liberate toxic gas (cyanide) when exposed to

strong pH conditions. While this compound is relatively stable, conservative classification

suggests treating it as a reactive or toxic hazard.

Generator Status: Ensure your facility's hazardous waste profile lists "Organic Nitriles" to

permit proper incineration.
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Disposal Code: If no specific code applies, use the state-specific code for "Non-RCRA

Regulated Hazardous Waste" or characterize as D003 if reactivity is suspected in your

specific mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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